Cas no 1207502-78-0 (5-Methylhex-1-YN-3-amine)

• Product Name: 5-Methylhex-1-YN-3-amine
• CAS No: 1207502-78-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5295715
• Update Time: 2023-08-26

5-Methylhex-1-YN-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-METHYLHEX-1-YN-3-AMINE
• 5-Methylhex-1-YN-3-amine

• Inchi： 1S/C7H13N/c1-4-7(8)5-6(2)3/h1,6-7H,5,8H2,2-3H3
• InChI Key： KMCJPSCNDXXAQJ-UHFFFAOYSA-N
• SMILES： NC(C#C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.2
• XLogP3: 1.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines